L-368,899hydrochloride
L-368,899hydrochloride
Brand Name:
Vulcanchem
CAS No.:
148927-60-0
VCID:
VC0124111
InChI:
InChI=1S/C26H42N4O5S2/c1-19-7-5-6-8-22(19)29-12-14-30(15-13-29)37(34,35)18-26-11-9-20(25(26,2)3)17-23(26)28-24(31)21(27)10-16-36(4,32)33/h5-8,20-21,23H,9-18,27H2,1-4H3,(H,28,31)/t20-,21+,23+,26-/m1/s1
SMILES:
CC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)CC34CCC(C3(C)C)CC4NC(=O)C(CCS(=O)(=O)C)N
Molecular Formula:
C26H42N4O5S2.HCl
Molecular Weight:
554.8 g/mol
L-368,899hydrochloride
CAS No.: 148927-60-0
Main Products
VCID: VC0124111
Molecular Formula: C26H42N4O5S2.HCl
Molecular Weight: 554.8 g/mol
| CAS No. | 148927-60-0 |
|---|---|
| Product Name | L-368,899hydrochloride |
| Molecular Formula | C26H42N4O5S2.HCl |
| Molecular Weight | 554.8 g/mol |
| IUPAC Name | (2S)-2-amino-N-[(1S,2S,4R)-7,7-dimethyl-1-[[4-(2-methylphenyl)piperazin-1-yl]sulfonylmethyl]-2-bicyclo[2.2.1]heptanyl]-4-methylsulfonylbutanamide |
| Standard InChI | InChI=1S/C26H42N4O5S2/c1-19-7-5-6-8-22(19)29-12-14-30(15-13-29)37(34,35)18-26-11-9-20(25(26,2)3)17-23(26)28-24(31)21(27)10-16-36(4,32)33/h5-8,20-21,23H,9-18,27H2,1-4H3,(H,28,31)/t20-,21+,23+,26-/m1/s1 |
| Standard InChIKey | MWIASLNTAGRGGA-ZJPWWDJASA-N |
| Isomeric SMILES | CC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)C[C@@]34CC[C@@H](C3(C)C)C[C@@H]4NC(=O)[C@H](CCS(=O)(=O)C)N |
| SMILES | CC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)CC34CCC(C3(C)C)CC4NC(=O)C(CCS(=O)(=O)C)N |
| Canonical SMILES | CC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)CC34CCC(C3(C)C)CC4NC(=O)C(CCS(=O)(=O)C)N |
| Synonyms | 1-(((7,7-dimethyl-2-(2-amino-4-(methylsulfonyl)butyramido)bicyclo(2.2.1)heptan-1-yl)methyl)sulfonyl)-4-(2-methylphenyl)piperazine L 368,899 L 368899 L-368,899 L-368899 |
| PubChem Compound | 9872389 |
| Last Modified | Nov 11 2021 |
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